Cas no 99459-52-6 (2-(2-methoxy-5-nitrophenyl)acetonitrile)

• Product Name: 2-(2-methoxy-5-nitrophenyl)acetonitrile
• CAS No: 99459-52-6
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 1992460
• PubChem ID: 12701835
• Update Time: 2025-10-29

2-(2-methoxy-5-nitrophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-5-nitrophenyl)acetonitrile
• 2-(2-methoxy-5-nitrophenyl)acetonitrile
• 2-methoxy-5-nitrophenylacetonitrile
• EN300-1848729
• CS-0305725
• DTXSID80507385
• ICFOJUUJPXGJNE-UHFFFAOYSA-N
• AKOS009293088
• 99459-52-6
• (2-methoxy-5-nitrophenyl)-acetonitrile
• SCHEMBL2191809
• G72875

• Inchi： 1S/C9H8N2O3/c1-14-9-3-2-8(11(12)13)6-7(9)4-5-10/h2-3,6H,4H2,1H3
• InChI Key： ICFOJUUJPXGJNE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-(2-methoxy-5-nitrophenyl)acetonitrile

Introduction to 2-(2-Methoxy-5-Nitrophenyl)Acetonitrile (CAS No. 99459-52-6)

The compound 2-(2-methoxy-5-nitrophenyl)acetonitrile, identified by the CAS number 99459-52-6, is a versatile organic molecule with significant applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a methoxy group, a nitro group, and an acetonitrile moiety. These functional groups contribute to its reactivity and make it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of 2-(2-methoxy-5-nitrophenyl)acetonitrile in the development of new drugs and agrochemicals. The molecule's ability to undergo various transformations, such as nucleophilic substitution and elimination reactions, has made it a key player in the synthesis of bioactive compounds. For instance, researchers have utilized this compound as a starting material for the production of novel antibiotics and antifungal agents.

The synthesis of synthesis of 2-(2-methoxy-5-nitrophenyl)acetonitrile involves a multi-step process that typically begins with the nitration of an aromatic ring followed by methylation and cyanation. The optimization of these steps has been a focus of recent research, with scientists exploring greener and more efficient methods to reduce environmental impact and improve yield. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining high purity levels.

In terms of physical properties, physical properties of 2-(2-methoxy-5-nitrophenyl)acetonitrile include a melting point of approximately 80°C and a boiling point around 180°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and acetonitrile but exhibits limited solubility in water. These characteristics make it suitable for use in various organic reactions where solvent compatibility is crucial.

The chemical stability of chemical stability of 2-(2-methoxy-5-nitrophenyl)acetonitrile has also been extensively studied. Under normal storage conditions, the compound remains stable for extended periods; however, exposure to strong acids or bases can lead to decomposition. This information is critical for researchers working with this compound, as it informs proper handling and storage procedures to ensure safety and maintain product integrity.

The application of application of 2-(2-methoxy-5-nitrophenyl)acetonitrile extends beyond pharmaceuticals. It has been employed in the synthesis of advanced materials, including polymers and nanoparticles, due to its ability to act as a precursor for functionalized surfaces. Recent advancements in nanotechnology have leveraged this compound's reactivity to create materials with enhanced catalytic properties, opening new avenues for industrial applications.

In conclusion, conclusion on 2-(2-methoxy-5-nitrophenyl)acetonitrile stands out as a vital component in modern synthetic chemistry. Its unique structure, coupled with its versatile reactivity, continues to drive innovation across multiple disciplines. As research progresses, we can expect even more groundbreaking applications for this compound, further solidifying its role as an essential building block in contemporary chemical science.